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Compound of Interest

Compound Name: Gallium-67

For researchers, scientists, and drug development professionals, the safe handling and
disposal of radioactive materials is paramount. This document provides essential safety and
logistical information for the proper disposal of Gallium-67 (¢’Ga), a gamma-emitting
radionuclide commonly used in medical imaging and research. Adherence to these procedures
IS critical for ensuring personnel safety and regulatory compliance.

Understanding Gallium-67's Radioactive Properties

Gallium-67 is a radioactive isotope with a physical half-life of approximately 3.26 days (78.3
hours).[1][2][3] It decays via electron capture to the stable isotope Zinc-67 (67Zn), emitting
gamma radiation at various energy levels, primarily 93 keV, 185 keV, and 300 keV.[1][3][4][5]
Due to its relatively short half-life, the primary method for the disposal of ®’Ga waste is through
decay-in-storage.

Key Quantitative Data for Gallium-67

The following table summarizes the essential radiological data for Gallium-67, crucial for safe
handling and disposal planning.
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Property Value

Half-Life 3.26 days (78.3 hours)[1][2][3]
Decay Mode Electron Capture[2][4]

Decay Product Stable Zinc-67 (67Zn)[2][5]

93 keV (39%), 185 keV (21%), 300 keV (17%)
[1][4](5]

Primary Gamma Emissions

Experimental Protocol: Decay-in-Storage for
Gallium-67 Waste

The decay-in-storage method involves securely storing the radioactive waste for a sufficient
period to allow its radioactivity to decay to background levels. For Gallium-67, a general rule of
thumb is to store the waste for at least 10 half-lives.

Step-by-Step Disposal Procedure:
e Segregation of Waste:

o Properly segregate 6’Ga waste from other radioactive and non-radioactive waste streams
at the point of generation.

o Use designated, clearly labeled containers for solid and liquid ’Ga waste.
» Waste Labeling and Record Keeping:

o Each waste container must be labeled with the radiation symbol, the words "Caution,
Radioactive Material," the isotope (Gallium-67 or ¢’Ga), the initial activity, and the date.

o Maintain a detailed log of all ®’Ga waste, including the date of generation, initial activity,
and container identification.

e Shielding and Storage:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7701228/
https://en.wikipedia.org/wiki/Isotopes_of_gallium
https://www.radiacode.com/isotope/ga-67
https://en.wikipedia.org/wiki/Isotopes_of_gallium
https://en.wikipedia.org/wiki/Gallium_scan
https://en.wikipedia.org/wiki/Isotopes_of_gallium
https://ionactive.co.uk/resource-hub/guidance/ga-67-gallium-67-radiation-safety-data
https://pmc.ncbi.nlm.nih.gov/articles/PMC7701228/
https://en.wikipedia.org/wiki/Gallium_scan
https://ionactive.co.uk/resource-hub/guidance/ga-67-gallium-67-radiation-safety-data
https://www.benchchem.com/product/b084094?utm_src=pdf-body
https://www.benchchem.com/product/b084094?utm_src=pdf-body
https://www.benchchem.com/product/b084094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Store ’Ga waste in a designated, secure, and shielded area to minimize radiation
exposure to personnel.[6][7]

o Lead shielding is effective for attenuating the gamma radiation from ¢’Ga. A half-value
layer of 1 mm of lead will reduce the radiation intensity by 50%.[8]

o Decay Period:

o Store the waste for a minimum of 10 half-lives. For 67Ga, this is approximately 33 days.

o After 10 half-lives, the radioactivity will have decayed to less than 0.1% of its initial activity.
 Verification of Decay:

o Before disposal as non-radioactive waste, the container must be monitored with a suitable
radiation detection instrument (e.g., a Geiger-Mueller survey meter) to confirm that the
radiation levels are indistinguishable from background radiation.[8]

o Monitoring should be performed on all surfaces of the container.
e Final Disposal:

o Once the waste has decayed to background levels, the radioactive labels must be defaced
or removed.

o The waste can then be disposed of as regular biomedical or chemical waste, in
accordance with institutional and local regulations.[9]

Mandatory Visualization: Gallium-67 Decay-in-
Storage Workflow

The following diagram illustrates the logical workflow for the proper disposal of Gallium-67
waste through decay-in-storage.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.lantheus.com/assets/gallium-67-citrate-oct15-2015-3-1.pdf
https://www.lantheus.com/assets/Safe-Handling-Ga-67.pdf
http://www.hpschapters.org/northcarolina/NSDS/67GaPDF.pdf
http://www.hpschapters.org/northcarolina/NSDS/67GaPDF.pdf
https://www.drugs.com/pro/gallium-citrate-ga-67.html
https://www.benchchem.com/product/b084094?utm_src=pdf-body
https://www.benchchem.com/product/b084094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation

Generation of
Gallium-67 Waste

Segregate Waste
(Solid & Liguid)

Transfer to
Designated Container

Decay-in)-Storage

Label Container:
Isotope, Activity, Date

Store in Shielded Area
(Lead Shielding)

Decay for 10 Half-Lives
(approx. 33 days)

Post-Decay

Final Disposal

Monitor Waste for

Background Radiation Levels

Deface Radioactive Labels

Dispose as Non-Radioactive Waste

Click to download full resolution via product page

Caption: Workflow for the decay-in-storage disposal of Gallium-67 waste.
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Disclaimer: This information is intended as a general guide. Always consult and adhere to the
specific regulations and procedures established by your institution's Radiation Safety Officer
and relevant governmental agencies.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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